2-(1,4-Diazepan-1-yl)isonicotinic acid

• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• SMILES: C1CNCCN(C1)C2=NC=CC(=C2)C(=O)O
• InChI: InChI=1S/C11H15N3O2/c15-11(16)9-2-4-13-10(8-9)14-6-1-3-12-5-7-14/h2,4,8,12H,1,3,5-7H2,(H,15,16)
• InChIKey: OHBQWMFGIJYOPD-UHFFFAOYSA-N

2-(1,4-Diazepan-1-yl)isonicotinic Acid: Physicochemical and Structural Profile

2-(1,4-Diazepan-1-yl)isonicotinic acid (CAS 1250922-47-4, IUPAC 2-(1,4-diazepan-1-yl)pyridine-4-carboxylic acid, molecular formula C₁₁H₁₅N₃O₂, molecular weight 221.26 g/mol) is a heterocyclic building block that fuses a seven-membered 1,4-diazepane (homopiperazine) ring at the 2-position of an isonicotinic acid (pyridine-4-carboxylic acid) scaffold . This scaffold is commonly employed in medicinal chemistry as a privileged structure in hit-to-lead optimization campaigns targeting kinases, GPCRs, and serine proteases [1]. The compound is commercially available at 95% purity with a calculated LogP of −1.84 and Fsp³ of 0.45, indicating moderate polarity and a balanced fraction of sp³-hybridized carbons relative to its closest six-membered piperazine analog . These baseline parameters establish the compound as a candidate for fragment-based screening and as a functionalizable intermediate in parallel library synthesis.

• [1] Koshio H, Hirayama F, Ishihara T, et al. Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity. Bioorg Med Chem. 2004;12(9):2179-2191. doi:10.1016/j.bmc.2004.02.022. View Source

Why Piperazine or Pyrrolidine Cannot Replace 2-(1,4-Diazepan-1-yl)isonicotinic Acid

Generic substitution of the 1,4-diazepane ring with a six-membered piperazine or five-membered pyrrolidine in the 2-position of isonicotinic acid introduces systematic changes in conformational flexibility, ring pKa, and the spatial presentation of the secondary amine hydrogen-bond donor that are not captured by similarity metrics alone. Matched-pair analysis in a histamine-3 receptor (H₃R) antagonist series demonstrated that replacing an N-cyclobutyl-1,4-diazepane with an N-cyclobutyl-piperazine resulted in a 3.6- to 8.1-fold reduction in functional potency (GTPγS IC₅₀), despite the two motifs being widely regarded as interchangeable secondary-amine surrogates [1]. Additionally, the seven-membered diazepane introduces a distinct LogP shift (ΔLogP ≈ +0.4 relative to the piperazine analog) and a higher molecular weight (ΔMW ≈ +14 Da) that can influence permeability, solubility, and pharmacokinetic profiles in lead series [2][3]. These differences mean that a procurement decision based solely on scaffold similarity, without experimental validation in the specific assay context, risks selecting a compound that underperforms or shows divergent SAR relative to the diazepane-containing lead.

• [1] Brown DG, Bernstein PR, Griffin A, et al. Discovery of Spirofused Piperazine and Diazepane Amides as Selective Histamine-3 Antagonists with in Vivo Efficacy in a Mouse Model of Cognition. J Med Chem. 2014;57(3):733-758. doi:10.1021/jm4014828. View Source
• [2] PubChem Compound Summary for CID 61402671, 2-(1,4-Diazepan-1-yl)pyridine-4-carboxylic acid. National Center for Biotechnology Information. XLogP3-AA: −1.7; Molecular Weight: 221.26 g/mol. View Source
• [3] PubChem Compound Summary for CID 26967249, 2-(Piperazin-1-yl)isonicotinic acid. National Center for Biotechnology Information. XLogP3-AA: −2.1; Molecular Weight: 207.23 g/mol. View Source

Quantitative Differentiation Evidence for 2-(1,4-Diazepan-1-yl)isonicotinic Acid

Conformational Flexibility and Receptor Potency: Diazepane vs. Piperazine

In a spirofused-amide histamine-3 receptor (H₃R) antagonist series, matched-pair compounds differing only in the N-cyclobutyl-diamine motif were compared. The 1,4-diazepane-containing analog (matched pair for 41e/41f) exhibited GTPγS IC₅₀ values of 3.6 nM and 2.6 nM, whereas the corresponding piperazine-containing analogs (41e and 41f) showed GTPγS IC₅₀ values of 13 nM and 21 nM, respectively [1]. This represents a 3.6-fold (13 vs. 3.6 nM) and 8.1-fold (21 vs. 2.6 nM) potency advantage for the seven-membered diazepane over the six-membered piperazine in this scaffold context. The authors attributed this difference to the altered spatial geometry and conformational flexibility of the larger diazepane ring, which enables a more favorable interaction with the receptor binding pocket [1]. Note: This is a class-level inference; the data are from a spirofused-amide scaffold, not from 2-(1,4-diazepan-1-yl)isonicotinic acid directly.

Evidence Dimension	Functional antagonist potency at human histamine-3 receptor (H₃R)
Target Compound Data	Diazepane matched pair: GTPγS IC₅₀ = 3.6 nM and 2.6 nM
Comparator Or Baseline	Piperazine matched pair (41e): GTPγS IC₅₀ = 13 nM; (41f): GTPγS IC₅₀ = 21 nM
Quantified Difference	3.6-fold (13/3.6) and 8.1-fold (21/2.6) improvement for diazepane over piperazine
Conditions	[³⁵S]GTPγS binding assay in CHO-K1 cells stably transfected with human H₃R (long form, 445 amino acids); results are average of n ≥ 2 with standard error <20%

Why This Matters

Demonstrates that the seven-membered 1,4-diazepane ring can confer a quantifiable potency advantage over the six-membered piperazine ring in receptor-binding contexts, directly informing scaffold selection when designing analogs of a diazepane-containing lead.

• [1] Brown DG, Bernstein PR, Griffin A, et al. Discovery of Spirofused Piperazine and Diazepane Amides as Selective Histamine-3 Antagonists with in Vivo Efficacy in a Mouse Model of Cognition. J Med Chem. 2014;57(3):733-758. doi:10.1021/jm4014828. Specific data: page 748, Table 3 and surrounding text (lines 343–349). View Source

Lipophilicity and Molecular Weight Differentiation Between Diazepane and Piperazine Analogs

Comparison of computed physicochemical properties from PubChem reveals that 2-(1,4-diazepan-1-yl)isonicotinic acid (CID 61402671) and its direct piperazine analog 2-(piperazin-1-yl)isonicotinic acid (CID 26967249) differ in key drug-likeness parameters. The diazepane analog has a higher calculated XLogP3-AA (−1.7 vs. −2.1; ΔLogP = +0.4) and a higher molecular weight (221.26 vs. 207.23 g/mol; ΔMW = +14.03 Da) [1][2]. Both compounds share identical hydrogen bond donor count (2), hydrogen bond acceptor count (5), topological polar surface area (65.5 Ų), and rotatable bond count (2). The observed ΔLogP of +0.4 is consistent with the addition of one methylene unit in the diazepane ring and may influence membrane permeability and solubility in a manner that cannot be replicated by the more polar piperazine analog [1][2]. Experimentally, Fluorochem reports a LogP of −1.84 for the target compound, consistent with the computed value .

Evidence Dimension	Calculated lipophilicity (XLogP3-AA) and molecular weight
Target Compound Data	XLogP3-AA = −1.7 (PubChem); experimental LogP = −1.84 (Fluorochem); MW = 221.26 g/mol
Comparator Or Baseline	2-(Piperazin-1-yl)isonicotinic acid: XLogP3-AA = −2.1; MW = 207.23 g/mol
Quantified Difference	ΔLogP = +0.4 (computed) / +0.26 (experimental vs. computed piperazine); ΔMW = +14.03 g/mol
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07); experimental LogP from Fluorochem shake-flask HPLC method

Why This Matters

For procurement decisions, the higher lipophilicity of the diazepane analog may be desirable when optimizing for membrane permeability or CNS penetration, whereas the piperazine analog's lower LogP may favor aqueous solubility—selection must be context-specific and experimentally verified.

• [1] PubChem Compound Summary for CID 61402671, 2-(1,4-Diazepan-1-yl)pyridine-4-carboxylic acid. National Center for Biotechnology Information. XLogP3-AA: −1.7; Molecular Weight: 221.26 g/mol. View Source
• [2] PubChem Compound Summary for CID 26967249, 2-(Piperazin-1-yl)isonicotinic acid. National Center for Biotechnology Information. XLogP3-AA: −2.1; Molecular Weight: 207.23 g/mol. View Source

Diazepane Scaffold Validation as a Factor Xa Inhibitor Pharmacophore

The 1,4-diazepane moiety has been validated as a key pharmacophoric element in factor Xa (fXa) inhibitor design. Koshio et al. reported a series of 1,4-diazepane-based fXa inhibitors in which compound 13 (YM-96765) achieved an IC₅₀ of 6.8 nM against human fXa, with effective antithrombotic activity in vivo without prolonging bleeding time [1]. The 1,4-diazepane ring was specifically designed to interact with the S4 aryl-binding domain of the fXa active site, a role that smaller heterocycles such as piperidine or pyrrolidine cannot fulfill due to insufficient reach into the S4 pocket [1]. While this study does not use 2-(1,4-diazepan-1-yl)isonicotinic acid directly, it establishes the 1,4-diazepane as a privileged motif for S4-pocket engagement in serine protease targets. This provides a mechanistic rationale for selecting a 1,4-diazepane-isonicotinic acid scaffold over a piperazine-isonicotinic acid scaffold when targeting proteases with deep S4 or S1′ subsites [1].

Evidence Dimension	Factor Xa inhibitory activity
Target Compound Data	1,4-Diazepane derivative YM-96765 (compound 13): fXa IC₅₀ = 6.8 nM
Comparator Or Baseline	Not applicable (class-level validation of the 1,4-diazepane moiety; no direct piperazine comparator in this study)
Quantified Difference	Not calculable as a direct head-to-head comparison; the 1,4-diazepane ring was rationally designed for S4 pocket engagement, a feature not achievable with smaller rings.
Conditions	In vitro human factor Xa enzymatic assay; in vivo antithrombotic activity assessed in a rat model of venous thrombosis

Why This Matters

For programs targeting serine proteases (fXa, thrombin, tryptase), the 1,4-diazepane-isonicotinic acid scaffold offers a rationally validated starting point for S4-pocket engagement that is structurally precluded in piperazine or pyrrolidine analogs.

• [1] Koshio H, Hirayama F, Ishihara T, et al. Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity. Bioorg Med Chem. 2004;12(9):2179-2191. doi:10.1016/j.bmc.2004.02.022. View Source

Commercial Purity and Structural Benchmarking of Diazepane vs. Piperazine Analogs

According to Fluorochem's technical datasheet, 2-(1,4-diazepan-1-yl)isonicotinic acid (Product Code F702801) is supplied at 95% purity with full analytical characterization including InChI Key (OHBQWMFGIJYOPD-UHFFFAOYSA-N), MDL Number (MFCD14659872), and hazard classification (GHS07: H302, H315, H319, H335) . The piperazine analog 2-(piperazin-1-yl)isonicotinic acid (CAS 914637-26-6) is also commercially available at 95% purity from the same supplier . Both compounds are classified as harmful if swallowed and skin/eye irritants. The diazepane analog exhibits a higher Fsp³ (0.45 vs. approximately 0.40 for the piperazine analog based on one fewer methylene unit), reflecting a marginally higher fraction of sp³-hybridized carbons, which has been correlated with improved clinical success rates in drug discovery . No significant difference in commercial purity grade is observed between the two analogs, indicating that procurement decisions should be driven by the specific pharmacophoric requirements of the target rather than purity considerations.

Evidence Dimension	Commercial purity grade and Fsp³ (fraction of sp³-hybridized carbons)
Target Compound Data	Purity ≥95% (Fluorochem F702801); Fsp³ = 0.45 (calculated from SMILES: 5 sp³ carbons / 11 total carbons)
Comparator Or Baseline	2-(Piperazin-1-yl)isonicotinic acid: Purity ≥95%; estimated Fsp³ ≈ 0.40 (4 sp³ carbons / 10 total carbons)
Quantified Difference	Equivalent purity; ΔFsp³ ≈ +0.05 (diazepane higher)
Conditions	Commercial supplier specification (Fluorochem Ltd.); Fsp³ calculated from canonical SMILES

Why This Matters

Equivalent commercial purity means procurement selection should be based on the differential pharmacophoric properties (ring size, LogP, conformational flexibility) rather than quality grade. The higher Fsp³ of the diazepane analog may offer a marginal advantage in lead optimization campaigns that prioritize three-dimensionality.

Recommended Application Scenarios for 2-(1,4-Diazepan-1-yl)isonicotinic Acid

Fragment-Based Screening for Serine Protease Targets with Deep S4 Pockets

In fragment-based drug discovery campaigns targeting coagulation factor Xa or related trypsin-like serine proteases, 2-(1,4-diazepan-1-yl)isonicotinic acid provides a fragment-sized (MW 221 Da) entry point that incorporates the 1,4-diazepane moiety validated for S4 aryl-binding domain engagement [1]. The carboxylic acid handle at the 4-position of the pyridine ring enables rapid amide coupling for library enumeration, while the secondary amine of the diazepane ring offers an orthogonal functionalization site for exploring P4-pocket interactions. This scaffold is structurally differentiated from piperazine-based isonicotinic acid fragments, which lack the extended reach into the S4 subsite demonstrated by the seven-membered diazepane [1].

Matched-Pair Analysis for Ring-Size Effects on GPCR Potency

When a lead series contains a 1,4-diazepane motif and the medicinal chemistry team needs to systematically evaluate whether ring contraction to piperazine is tolerated, 2-(1,4-diazepan-1-yl)isonicotinic acid serves as a direct building block for synthesizing the diazepane-containing matched pair. Evidence from H₃R antagonist programs shows that matched piperazine-diazepane pairs can differ in functional potency by 3.6- to 8.1-fold [2]. Procuring both this compound and its piperazine analog 2-(piperazin-1-yl)isonicotinic acid enables head-to-head comparison within the same assay cascade, providing data-driven confidence in scaffold selection rather than relying on computational predictions alone [2].

Parallel Library Synthesis for CNS-Penetrant Kinase Inhibitors

The computed LogP of −1.7 to −1.84 and the balanced Fsp³ of 0.45 position 2-(1,4-diazepan-1-yl)isonicotinic acid within a favorable property space for CNS drug discovery . In kinase inhibitor programs where the isonicotinic acid moiety serves as a hinge-binding motif, the 1,4-diazepane ring can be elaborated at the solvent-exposed region to modulate physicochemical properties without compromising kinase affinity. The higher LogP (+0.4 units) relative to the piperazine analog may enhance passive permeability across the blood-brain barrier, while the secondary amine provides a handle for introducing solubilizing groups to offset any liability [3]. This scaffold is suitable for diversity-oriented synthesis using both the carboxylic acid (amide coupling) and the diazepane NH (reductive amination, sulfonylation, or urea formation) as orthogonal diversification points.

Anti-Tubercular Drug Discovery with Diazepane-Containing Hybrids

The 1,4-diazepane moiety has been incorporated into anti-tubercular agents targeting Mycobacterium tuberculosis H37Rv. In a series of ((triazoles/indole)-piperazin-1-yl/1,4-diazepan-1-yl)benzo[d]isoxazole derivatives, compounds containing the 1,4-diazepane ring demonstrated MIC values as low as 6.16 μM (compound 7j), with several analogs showing moderate to good activity (MIC = 24.03–29.19 μM) and no cytotoxicity against mouse macrophage RAW 267 cell lines at 50 μM [4]. While the isonicotinic acid variant was not directly tested in this study, the compatibility of the 1,4-diazepane scaffold with anti-TB SAR suggests that 2-(1,4-diazepan-1-yl)isonicotinic acid could serve as a versatile carboxylic-acid-bearing building block for generating novel analogs in this therapeutic area [4].

• [1] Koshio H, Hirayama F, Ishihara T, et al. Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity. Bioorg Med Chem. 2004;12(9):2179-2191. doi:10.1016/j.bmc.2004.02.022. View Source
• [2] Brown DG, Bernstein PR, Griffin A, et al. Discovery of Spirofused Piperazine and Diazepane Amides as Selective Histamine-3 Antagonists with in Vivo Efficacy in a Mouse Model of Cognition. J Med Chem. 2014;57(3):733-758. doi:10.1021/jm4014828. View Source
• [3] PubChem Compound Summary for CID 61402671, 2-(1,4-Diazepan-1-yl)pyridine-4-carboxylic acid. XLogP3-AA: −1.7; PubChem Compound Summary for CID 26967249, 2-(Piperazin-1-yl)isonicotinic acid. XLogP3-AA: −2.1. View Source
• [4] Naidu KM, Srinivasarao S, Agnieszka N, et al. Seeking potent anti-tubercular agents: Design, synthesis, anti-tubercular activity and docking study of various ((triazoles/indole)-piperazin-1-yl/1,4-diazepan-1-yl)benzo[d]isoxazole derivatives. Bioorg Med Chem Lett. 2016;26(9):2245-2250. doi:10.1016/j.bmcl.2016.03.059. View Source